[3-(Hydroxymethyl)piperidin-1-yl]-(3-methoxynaphthalen-2-yl)methanone

• IUPAC Name: [3-(hydroxymethyl)piperidin-1-yl]-(3-methoxynaphthalen-2-yl)methanone
• InChI: InChI=1S/C18H21NO3/c1-22-17-10-15-7-3-2-6-14(15)9-16(17)18(21)19-8-4-5-13(11-19)12-20/h2-3,6-7,9-10,13,20H,4-5,8,11-12H2,1H3
• InChI Key: FGOXGYPOHWLMFY-UHFFFAOYSA-N
• Canonical SMILES: COC1=CC2=CC=CC=C2C=C1C(=O)N3CCCC(C3)CO
• Molecular Formula: C18H21NO3
• Molecular Weight: 299.4 g/mol

Description

[3-(Hydroxymethyl)piperidin-1-yl]-(3-methoxynaphthalen-2-yl)methanone is a chemical compound that has been studied for its potential applications in scientific research. This compound is also known by its chemical name, HMPNMM, and is synthesized through a multi-step process involving the reaction of various chemical reagents.

Mechanism of Action

The mechanism of action of HMPNMM involves its activity at the dopamine transporter, which is responsible for regulating the levels of dopamine in the brain. HMPNMM has been shown to inhibit the reuptake of dopamine, leading to increased levels of dopamine in the synapse and enhanced neurotransmission.
Biochemical and Physiological Effects:
The biochemical and physiological effects of HMPNMM are still being studied, but initial research has shown that this compound can enhance dopamine neurotransmission and may have potential applications in the treatment of neurological disorders such as Parkinson's disease and ADHD.

Advantages and Limitations for Lab Experiments

One advantage of using HMPNMM in lab experiments is its specificity for the dopamine transporter, which allows for targeted studies of dopamine neurotransmission. However, one limitation is that HMPNMM is a relatively new compound and its effects on the brain and body are still being studied.

Future Directions

Future research on HMPNMM could explore its potential applications in the treatment of neurological disorders such as Parkinson's disease and ADHD. Additionally, studies could investigate the long-term effects of HMPNMM on the brain and body, as well as potential side effects or toxicity. Further research could also explore the synthesis of related compounds with enhanced activity and specificity for the dopamine transporter.

Synthesis Methods

The synthesis of HMPNMM involves a multi-step process that begins with the reaction of 3-methoxynaphthalene with piperidine in the presence of a base catalyst. This reaction produces a key intermediate, which is then reacted with formaldehyde to produce the final product.

Scientific Research Applications

HMPNMM has been studied for its potential applications in scientific research, particularly in the field of neuroscience. This compound has been shown to have activity at the dopamine transporter, which is a key target for the treatment of neurological disorders such as Parkinson's disease and attention deficit hyperactivity disorder (ADHD).